N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-(3-pyridinylmethyl)-3-piperidinamine

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-(pyridin-3-ylmethyl)piperidin-3-amine
• InChI: InChI=1S/C22H31N3O2/c1-24(13-10-18-8-9-21(26-2)22(14-18)27-3)20-7-5-12-25(17-20)16-19-6-4-11-23-15-19/h4,6,8-9,11,14-15,20H,5,7,10,12-13,16-17H2,1-3H3
• InChI Key: ASGJXPGUZXIJKK-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC(=C(C=C1)OC)OC)C2CCCN(C2)CC3=CN=CC=C3
• Molecular Formula: C22H31N3O2
• Molecular Weight: 369.5 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-(3-pyridinylmethyl)-3-piperidinamine, also known as DMPEA-Py, is a chemical compound that belongs to the class of psychoactive substances. It has been gaining attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-(3-pyridinylmethyl)-3-piperidinamine has been studied for its potential therapeutic applications in treating various mental health disorders, including depression, anxiety, and addiction. It has also been studied for its potential use as a cognitive enhancer and for its neuroprotective properties.

Mechanism of Action

N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-(3-pyridinylmethyl)-3-piperidinamine acts as a selective serotonin reuptake inhibitor (SSRI) and a dopamine reuptake inhibitor (DRI). It increases the levels of serotonin and dopamine in the brain, which can improve mood and cognitive function.
Biochemical and Physiological Effects:
N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-(3-pyridinylmethyl)-3-piperidinamine has been shown to increase the levels of serotonin and dopamine in the brain, which can improve mood and cognitive function. It has also been shown to have neuroprotective properties and may help to reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-(3-pyridinylmethyl)-3-piperidinamine has several advantages for lab experiments, including its high potency and selectivity for serotonin and dopamine reuptake inhibition. However, it also has limitations, including its potential for toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-(3-pyridinylmethyl)-3-piperidinamine, including its potential therapeutic applications in treating mental health disorders, its use as a cognitive enhancer, and its neuroprotective properties. Further research is also needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-(3-pyridinylmethyl)-3-piperidinamine can be synthesized using a multi-step process that involves the reaction of 3,4-dimethoxyphenylacetic acid with methylamine, followed by the reaction of the resulting product with 3-pyridinemethanol and piperidine. The final product is then purified using chromatography techniques.